Cas no 2173637-72-2 ((1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate)

• Product Name: (1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate
• CAS No: 2173637-72-2
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 5748480
• PubChem ID: 165837449
• Update Time: 2025-05-24

(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2173637-72-2
• EN300-1609220
• (1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate

• Inchi： 1S/C19H28O4/c1-10(2)14-7-6-11(3)8-16(14)23-19(22)17-12(4)9-15(20)13(5)18(17)21/h9-11,14,16,20-21H,6-8H2,1-5H3/t11-,14+,16-/m0/s1
• InChI Key： IDHZYVBZYPAKJZ-PEYYIBSZSA-N
• SMILES： O(C(C1C(=C(C)C(=CC=1C)O)O)=O)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 320.19875937g/mol
• Monoisotopic Mass: 320.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate

Comprehensive Analysis of (1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate (CAS No. 2173637-72-2)

The compound (1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate (CAS No. 2173637-72-2) is a structurally intricate molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it a subject of interest for synthetic chemists and material scientists alike. The compound's cyclohexyl backbone, combined with a benzoate ester linkage, offers a versatile platform for further derivatization and application in various industries.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathways and biological activity. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, given its stereocenters at the 1S, 2R, and 5S positions. The presence of dihydroxy and dimethyl substituents on the aromatic ring further enhances its reactivity, making it a candidate for catalysis and drug design.

In recent years, the demand for sustainable synthesis methods has surged, and this compound aligns well with the trend. Its propan-2-yl group and methyl substituents are amenable to green chemistry approaches, such as biocatalysis or microwave-assisted reactions. These methods not only reduce environmental impact but also improve yield and selectivity, addressing common pain points in industrial-scale production.

The spectroscopic characterization of 2173637-72-2 is another hot topic among analytical chemists. Techniques like NMR, HPLC, and mass spectrometry are frequently employed to confirm its purity and stereochemical integrity. Users often search for reference spectra or chromatographic conditions to streamline their workflows, highlighting the need for accessible data repositories.

From a commercial perspective, the compound's supply chain and regulatory status are critical considerations. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability. Suppliers often emphasize its high purity grades and custom synthesis options to cater to diverse research needs.

In conclusion, (1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl 2,4-dihydroxy-3,6-dimethylbenzoate represents a fascinating intersection of structural complexity and practical utility. Its relevance to green chemistry, asymmetric synthesis, and analytical challenges ensures its continued prominence in scientific discourse. As research evolves, this compound is poised to play a pivotal role in advancing both academic and industrial applications.